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Introduction
Monepantel is a novel anthelmintic agent belonging to the amino-acetonitrile derivative (AAD)

class.[1][2] It is utilized in veterinary medicine for the treatment and control of gastrointestinal

nematodes, particularly in sheep and goats.[2][3] Its unique mechanism of action makes it

effective against nematode strains that have developed resistance to other major anthelmintic

classes, such as benzimidazoles, levamisole, and macrocyclic lactones.[3] After administration,

monepantel is rapidly metabolized to monepantel sulfone, which is also an active metabolite.

[1][4] This document provides detailed dosing protocols, experimental methodologies, and

safety information for the use of monepantel in a laboratory research setting.

Mechanism of Action
Monepantel targets a specific clade of nicotinic acetylcholine receptors (nAChRs) that are

unique to nematodes, specifically the DEG-3 subfamily.[1] In the parasitic nematode

Haemonchus contortus, the likely binding site is the MPTL-1 receptor.[1][5] Monepantel acts

as a positive allosteric modulator at low concentrations and a direct agonist at higher

concentrations.[5] Its binding to the receptor leads to an irreversible opening of the ion channel,

causing an uncontrolled influx of ions.[5][6] This results in the depolarization of muscle cells,

leading to spastic paralysis and eventual death and expulsion of the nematode from the host.

[5][6] The absence of the DEG-3 receptor subfamily in mammals contributes to monepantel's
high safety profile in host animals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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